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Compound of Interest

Compound Name: Tilorone bis(propyl iodide)

Cat. No.: B15193378 Get Quote

Tilorone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tilorone is a synthetic, small-molecule, orally active compound recognized for its broad-

spectrum antiviral and immunomodulatory properties.[1] Initially identified as a potent inducer

of interferon, its therapeutic potential has been explored in various contexts, including viral

infections, inflammation, and oncology. This technical guide provides an in-depth overview of

the chemical structure, physicochemical properties, and key signaling pathways associated

with Tilorone, along with detailed experimental protocols relevant to its study.

Chemical Structure and Identification
Tilorone is a fluoren-9-one derivative, chemically designated as 2,7-bis[2-

(diethylamino)ethoxy]fluoren-9-one.[2] It is a tertiary amino compound and an aromatic ether.[2]

The presence of two diethylaminoethoxy side chains is a key feature of its structure. Tilorone is

often used in its dihydrochloride salt form for improved solubility and stability.

Table 1: Chemical Identifiers of Tilorone and Tilorone Dihydrochloride
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Identifier Tilorone Tilorone Dihydrochloride

IUPAC Name

2,7-bis[2-

(diethylamino)ethoxy]fluoren-9-

one[2]

2,7-bis[2-

(diethylamino)ethoxy]fluoren-9-

one;dihydrochloride

CAS Number 27591-97-5[2] 27591-69-1[2]

PubChem CID 5475[2] 33958

Molecular Formula C₂₅H₃₄N₂O₃[2] C₂₅H₃₆Cl₂N₂O₃

SMILES

CCN(CC)CCOC1=CC2=C(C=

C1)C3=C(C2=O)C=C(C=C3)O

CCN(CC)CC[2]

CCN(CC)CCOC1=CC2=C(C=

C1)C3=C(C2=O)C=C(C=C3)O

CCN(CC)CC.Cl.Cl

InChI

InChI=1S/C25H34N2O3/c1-5-

26(6-2)13-15-29-19-9-11-21-

22-12-10-20(30-16-14-27(7-

3)8-4)18-

24(22)25(28)23(21)17-19/h9-

12,17-18H,5-8,13-16H2,1-

4H3[2]

InChI=1S/C25H34N2O3.2ClH/

c1-5-26(6-2)13-15-29-19-9-11-

21-22-12-10-20(30-16-14-

27(7-3)8-4)18-

24(22)25(28)23(21)17-19;;/h9-

12,17-18H,5-8,13-16H2,1-

4H3;2*1H

Physicochemical Properties
The physicochemical properties of Tilorone and its dihydrochloride salt are crucial for its

formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Tilorone and Tilorone Dihydrochloride
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Property Tilorone Tilorone Dihydrochloride

Molecular Weight 410.55 g/mol [2] 483.47 g/mol

Melting Point Not available 230-233 °C

Solubility Not available

Soluble in water (≥28 mg/mL),

DMSO, and Ethanol. Soluble

in PBS (pH 7.2) at 10 mg/mL.

logP (calculated) 4.7[2] Not available

pKa (strongest basic) 9.49 (predicted) Not available

Appearance Not available
Orange-yellow crystalline

powder

Signaling Pathways
Tilorone's biological activities are primarily attributed to its ability to modulate key signaling

pathways involved in the innate immune response and cellular adaptation to stress.

Interferon Induction via RIG-I Pathway
A primary mechanism of Tilorone's antiviral activity is its induction of interferons (IFNs). It is

hypothesized to act through the RIG-I-like receptor (RLR) signaling pathway.[2][3] RIG-I is an

intracellular pattern recognition receptor that detects viral RNA, triggering a signaling cascade

that leads to the production of type I IFNs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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